Cas no 19277-55-5 (Benzoic acid,4-methyl-, 1-methylethyl ester)

• Product Name: Benzoic acid,4-methyl-, 1-methylethyl ester
• CAS No: 19277-55-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 161126
• PubChem ID: 230182
• Update Time: 2025-04-19

Benzoic acid,4-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-, 1-methylethyl ester
• propan-2-yl 4-methylbenzoate
• 4-Methyl-benzoesaeure-isopropylester
• 4-methyl-benzoic acid isopropyl ester
• AC1L5IYV
• AC1Q5XUK
• AR-1L2545
• CTK4E1075
• isopropyl 4-methylbenzoate
• isopropyl p-methylbenzoate
• isopropyl toluoate
• isopropyll 4-methylbenzoate
• iso-Propyl-p-methylbenzoat
• NSC24769
• p-Toluic acid, isopropyl ester
• SureCN6057198
• Benzoic acid, 4-Methyl-, 1-Methylethyl ester
• Isopropyl 4-methylbenzoate #
• Q63398395
• ISOPROPYL PARA TOLUATE
• NSC-24769
• SCHEMBL6057198
• DTXSID40282161
• ONWRVKPIVJMSHO-UHFFFAOYSA-N
• AKOS008948189
• 19277-55-5

• Inchi： 1S/C11H14O2/c1-8(2)13-11(12)10-6-4-9(3)5-7-10/h4-8H,1-3H3
• InChI Key： ONWRVKPIVJMSHO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 243.5°Cat760mmHg
• Flash Point: 105.9°C
• Refractive Index: 1.5
• PSA: 26.3
• LogP: 2.56020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters